Cas no 769858-09-5 (2,3,4,5-tetrahydrobenzof1,4thiazepine 1,1-dioxide)

• Product Name: 2,3,4,5-tetrahydrobenzof1,4thiazepine 1,1-dioxide
• CAS No: 769858-09-5
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 2129089
• PubChem ID: 19608196
• Update Time: 2024-10-27

2,3,4,5-tetrahydrobenzof1,4thiazepine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-tetrahydro- 1,4-Benzothiazepine 1,1-dioxide
• 2,3,4,5-TETRAHYDROBENZO[F][1,4]THIAZEPINE 1,1-DIOXIDE
• 1,4-Benzothiazepine, 2,3,4,5-tetrahydro-, 1,1-dioxide
• UGWMPDCDNBCROY-UHFFFAOYSA-N
• 2,3,4,5-tetrahydro-1,4-benzothiazepine-1,1-dioxide
• 2,3,4,5-tetrahydro-1,4-benzothiazepine 1,1-dioxide
• 2,3,4,5-tetrahydro-1,4-benzothiazepine1,1-dioxide
• 2,3,4,5-Tetrahydrobenzo[f][1,4]thiazepine1,1-dioxide
• 6,7,8,9-tetrahydro-5-thia-8-aza-benzocycloheptene-5,5-dioxide
• CS-0068905
• MFCD20672915
• 769858-09-5
• DB-292127
• 2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine 1,1-dioxide
• CHEMBL4549140
• SCHEMBL2589655
• AKOS023574791
• F2147-4279
• 2,3,4,5-tetrahydrobenzof1,4thiazepine 1,1-dioxide

• Inchi： 1S/C9H11NO2S/c11-13(12)6-5-10-7-8-3-1-2-4-9(8)13/h1-4,10H,5-7H2
• InChI Key： UGWMPDCDNBCROY-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2CNCC1)(=O)=O

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines